Cas no 34279-51-1 (5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[[(aminocarbonyl)oxy]methyl]-7-[[(5R)-5-amino-5-carboxy-1-oxopentyl]amino]-7-methoxy-8-oxo-,(6R,7S)-)

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[[(aminocarbonyl)oxy]methyl]-7-[[(5R)-5-amino-5-carboxy-1-oxopentyl]amino]-7-methoxy-8-oxo-,(6R,7S)- structure

34279-51-1 structure

Product Name:5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[[(aminocarbonyl)oxy]methyl]-7-[[(5R)-5-amino-5-carboxy-1-oxopentyl]amino]-7-methoxy-8-oxo-,(6R,7S)-

CAS No:34279-51-1

MF:C₁₆H₂₂N₄O₉S

MW:446.432282924652

CID:305988

PubChem ID:441084

Update Time:2025-04-19

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[[(aminocarbonyl)oxy]methyl]-7-[[(5R)-5-amino-5-carboxy-1-oxopentyl]amino]-7-methoxy-8-oxo-,(6R,7S)- Chemical and Physical Properties

Names and Identifiers

- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[[(aminocarbonyl)oxy]methyl]-7-[[(5R)-5-amino-5-carboxy-1-oxopentyl]amino]-7-methoxy-8-oxo-,(6R,7S)-
- sodium,(6R,7S)-7-[[(5R)-5-amino-5-carboxypentanoyl]amino]-3-(carbamoyloxymethyl)-7-methoxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
- 5-thia-1-<wbr>
- 842-A
- A 16886-I
- Antibiotic 842 A
- Cephamycin C sodium
- Cephemimycin
- WS 3442-C
- ANTIBIOTIC A 16886B
- SCHEMBL585001
- A-16886-I
- Antibiotic WS 3442C
- 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 3-(((AMINOCARBONYL)OXY)METHYL)-7-(((5R)-5-AMINO-5-CARBOXY-1-OXOPENTYL)AMINO)-7-METHOXY-8-OXO-, (6R,7S)-
- J17.435A
- DTXSID10955835
- A 16886B
- 7-[(5-Amino-5-carboxy-1-hydroxypentylidene)amino]-3-{[hydroxy(imino)methoxy]methyl}-7-methoxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- antibiotic WS-3442C
- cephamycin C
- C06566
- 7-[(5-amino-5-carboxypentanoyl)amino]-3-[(carbamoyloxy)methyl]-7-methoxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- XA69811MWE
- WS-3442-C
- antibiotic 842A
- 3-[(carbamoyloxy)methyl]-7alpha-methoxy-7beta-[(5R)-5-amino-5-carboxypentanamido]-3,4-didehydrocepham-4-carboxylic acid
- P-6621
- 34279-51-1
- (6R,7S)-3-[[(aminocarbonyl)oxy]methyl]-7alpha-[[(R)-5-amino-5-carboxy-1-oxopentyl]amino]-7-methoxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(5-amino-5-carboxyvaleramido)-3-(hydroxymethyl)-7-methoxy-8-oxo-, carbamate (ester), monosodium salt
- A16886B
- A-16886B
- CHEBI:3543
- antibiotic A-16886B
- antibiotic A-16886I
- Q27106127
- UNII-XA69811MWE
- Inchi： 1S/C16H22N4O9S/c1-28-16(19-9(21)4-2-3-8(17)11(22)23)13(26)20-10(12(24)25)7(5-29-15(18)27)6-30-14(16)20/h8,14H,2-6,17H2,1H3,(H2,18,27)(H,19,21)(H,22,23)(H,24,25)/t8-,14-,16+/m1/s1
- InChI Key： LXWBXEWUSAABOA-VXSYNFHWSA-N
- SMILES： S1CC(COC(N)=O)=C(C(=O)O)N2C([C@]([C@@H]12)(NC(CCC[C@H](C(=O)O)N)=O)OC)=O

Computed Properties

Exact Mass: 468.09283
Monoisotopic Mass: 446.111
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 30
Rotatable Bond Count: 11
Complexity: 802
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _4.3
Topological Polar Surface Area: 237A^2

Experimental Properties

Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.656
PSA: 214.41

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[[(aminocarbonyl)oxy]methyl]-7-[[(5R)-5-amino-5-carboxy-1-oxopentyl]amino]-7-methoxy-8-oxo-,(6R,7S)- Related Literature

1. Cleavage of the aminoadipoly side chain of cephamycin C to the (6R, 7S)-7-amino-7-methoxy derivative

Masao Shiozaki,Noboru Ishida,Kimio Iino,Tetsuo Hiraoka J. Chem. Soc. Chem. Commun. 1978 517
2. The enzymes of β-lactam biosynthesis

Refaat B. Hamed,J. Ruben Gomez-Castellanos,Luc Henry,Christian Ducho,Michael A. McDonough,Christopher J. Schofield Nat. Prod. Rep. 2013 30 21
3. Evolutionary dynamics of natural product biosynthesis in bacteria

Marc G. Chevrette,Karina Gutiérrez-García,Nelly Selem-Mojica,César Aguilar-Martínez,Alan Ya?ez-Olvera,Hilda E. Ramos-Aboites,Paul A. Hoskisson,Francisco Barona-Gómez Nat. Prod. Rep. 2020 37 566
4. Systems biology of antibiotic production by microorganisms

J. Stefan Rokem,Anna Eliasson Lantz,Jens Nielsen Nat. Prod. Rep. 2007 24 1262
5. Deacylation of amides: removal of the acyl side-chain from cephamycin derivatives

Harold E. Applegate,Christopher M. Cimarusti,William A. Slusarchyk J. Chem. Soc. Chem. Commun. 1980 293